8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one

• IUPAC Name: 9-[[2-(trifluoromethyl)phenyl]methyl]-1-oxa-9-azaspiro[4.6]undecan-8-one
• InChI: InChI=1S/C17H20F3NO2/c18-17(19,20)14-5-2-1-4-13(14)12-21-10-9-16(7-3-11-23-16)8-6-15(21)22/h1-2,4-5H,3,6-12H2
• InChI Key: JLUWQFRSKNQDGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(=O)N(CC2)CC3=CC=CC=C3C(F)(F)F)OC1
• Molecular Formula: C17H20F3NO2
• Molecular Weight: 327.34 g/mol

Description

8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one, also known as TFMBX, is a novel chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The exact mechanism of action of 8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one is not yet fully understood. However, it has been suggested that 8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one may act as a modulator of certain neurotransmitter receptors in the brain, including the dopamine and serotonin receptors. This may contribute to its potential therapeutic effects in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one has been found to have various biochemical and physiological effects in animal studies. These include changes in neurotransmitter levels, alterations in brain activity, and improvements in cognitive function. 8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one has also been found to have potential anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential in various diseases.

Advantages and Limitations for Lab Experiments

8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one has several advantages for use in lab experiments. Its unique chemical structure and pharmacological properties make it a valuable tool for drug discovery and development. However, there are also some limitations to its use in lab experiments, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one. These include further studies on its mechanism of action, potential therapeutic applications in various diseases, and optimization of its synthesis method. 8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one may also have potential applications in other areas of scientific research, such as materials science and catalysis. Overall, 8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one is a promising compound that has the potential to contribute significantly to various areas of scientific research.

Synthesis Methods

8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one is synthesized through a series of chemical reactions that involve the use of various reagents and solvents. The synthesis process involves the condensation of 2-(trifluoromethyl)benzaldehyde with 1-aminocyclohexanol, followed by the cyclization of the resulting compound with phosgene. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

8-[2-(trifluoromethyl)benzyl]-1-oxa-8-azaspiro[4.6]undecan-9-one has been found to have potential applications in various areas of scientific research, including medicinal chemistry, pharmacology, and neuroscience. Its unique chemical structure and pharmacological properties make it a promising candidate for the development of new drugs and therapies.